Cas no 61564-33-8 (Benzenamine, 3,3',3''-phosphinidynetris[N,N-dimethyl-)

• Product Name: Benzenamine, 3,3',3''-phosphinidynetris[N,N-dimethyl-
• CAS No: 61564-33-8
• MF: C₂₄H₃₀N₃P
• MW: 391.488866329193
• CID: 474650
• PubChem ID: 20550461
• Update Time: 2025-04-19

Benzenamine, 3,3',3''-phosphinidynetris[N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 3-bis[3-(dimethylamino)phenyl]phosphanyl-N,N-dimethylaniline
• 3,3',3''-Phosphanetriyltris(N,N-dimethylaniline)
• 61564-33-8
• DTXSID00608585
• SCHEMBL11246873
• Benzenamine, 3,3',3''-phosphinidynetris[N,N-dimethyl-

• Inchi： 1S/C24H30N3P/c1-25(2)19-10-7-13-22(16-19)28(23-14-8-11-20(17-23)26(3)4)24-15-9-12-21(18-24)27(5)6/h7-18H,1-6H3
• InChI Key： BXFRYVRFLXFJPQ-UHFFFAOYSA-N
• SMILES： P(C1C=CC=C(C=1)N(C)C)(C1C=CC=C(C=1)N(C)C)C1C=CC=C(C=1)N(C)C

Computed Properties

• Exact Mass: 391.218
• Monoisotopic Mass: 391.21773497g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 9.7Ų

Experimental Properties

• PSA: 9.72
• LogP: 3.64280